Cas no 2228694-16-2 (tert-butyl N-({2-azabicyclo2.2.2octan-1-yl}methyl)carbamate hydrochloride)

• Product Name: tert-butyl N-({2-azabicyclo2.2.2octan-1-yl}methyl)carbamate hydrochloride
• CAS No: 2228694-16-2
• MF: C₁₃H₂₅ClN₂O₂
• MW: 276.802802801132
• CID: 5927391
• PubChem ID: 137964360
• Update Time: 2025-06-09

tert-butyl N-({2-azabicyclo2.2.2octan-1-yl}methyl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-({2-azabicyclo[2.2.2]octan-1-yl}methyl)carbamate hydrochloride
• tert-butyl N-({2-azabicyclo2.2.2octan-1-yl}methyl)carbamate hydrochloride
• tert-Butyl ((2-azabicyclo[2.2.2]octan-1-yl)methyl)carbamate hydrochloride
• tert-butyl N-(2-azabicyclo[2.2.2]octan-1-ylmethyl)carbamate;hydrochloride
• EN300-1722152
• 2228694-16-2
• starbld0026041

• Inchi： 1S/C13H24N2O2.ClH/c1-12(2,3)17-11(16)14-9-13-6-4-10(5-7-13)8-15-13;/h10,15H,4-9H2,1-3H3,(H,14,16);1H
• InChI Key： RDBVQKIMLYODFG-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(NCC12CCC(CN1)CC2)=O

Computed Properties

• Exact Mass: 276.1604557g/mol
• Monoisotopic Mass: 276.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-({2-azabicyclo2.2.2octan-1-yl}methyl)carbamate hydrochloride

tert-butyl N-({2-azabicyclo[2.2.2]octan-1-yl}methyl)carbamate hydrochloride: A Comprehensive Overview

The compound with CAS No 2228694-16-2, known as tert-butyl N-({2-azabicyclo[2.2.2]octan-1-yl}methyl)carbamate hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself is a testament to its complex structure, combining elements of bicyclic systems and carbamate functionalities.

The core of this molecule is the 2-azabicyclo[2.2.2]octane moiety, which forms a rigid bicyclic framework. This bicyclic system is known for its stability and ability to adopt specific conformations, making it a valuable component in the design of bioactive compounds. The azabicyclo structure is further substituted with a methyl group, which serves as a point of attachment for the tert-butyl carbamate group.

The tert-butyl carbamate group adds another layer of complexity to the molecule. Carbamates are widely used in pharmaceuticals due to their ability to act as prodrugs, releasing active compounds upon enzymatic cleavage. In this case, the tert-butyl group acts as a protecting group, which can be removed under specific conditions to release the active amine moiety.

Recent studies have explored the potential of tert-butyl N-({2-azabicyclo[2.2.2]octan-1-yl}methyl)carbamate hydrochloride in various therapeutic areas. For instance, researchers have investigated its role in modulating enzyme activity and its potential as an inhibitor in kinase pathways. These studies highlight the importance of understanding the molecular interactions and bioavailability of such compounds.

In terms of synthesis, the compound can be prepared through a series of well-established organic reactions, including alkylation and cyclization steps. The use of hydrochloric acid as a counterion ensures the formation of the hydrochloride salt, which is often preferred for its improved solubility and stability.

The pharmacokinetic properties of tert-butyl N-({2-azabicyclo[2.2.2]octan-1-yl}methyl)carbamate hydrochloride have been studied extensively, with particular focus on its absorption, distribution, metabolism, and excretion (ADME) profile. These studies are crucial for determining its suitability as a drug candidate and for optimizing dosing regimens.

Moreover, recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets at an atomic level. Such models provide insights into the binding affinities and selectivity profiles of the compound, which are essential for drug design.

In conclusion, tert-butyl N-({azabicyclo[octane}methyl)carbamate hydrochloride represents a promising avenue for further research in medicinal chemistry. Its unique structure and potential therapeutic applications make it a valuable addition to the arsenal of bioactive compounds available to scientists today.